Cas no 4121-35-1 (Phenazine,1,2,3,4-tetrahydro-, 5,10-dioxide)

• Product Name: Phenazine,1,2,3,4-tetrahydro-, 5,10-dioxide
• CAS No: 4121-35-1
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 329625
• PubChem ID: 95843
• Update Time: 2025-04-19

Phenazine,1,2,3,4-tetrahydro-, 5,10-dioxide Chemical and Physical Properties

Names and Identifiers

• Phenazine,1,2,3,4-tetrahydro-, 5,10-dioxide
• 1,2,3,4-TETRAHYDROPHENAZINE-DI-N-OXIDE
• 10-oxido-1,2,3,4-tetrahydrophenazin-5-ium 5-oxide
• 1,2,3,4-tetrahydro-5,10-phenazine N,N'-dioxide
• 1,2,3,4-Tetrahydro-phenazin-5,10-dioxid
• 1,2,3,4-tetrahydrophenazine 5,10-dioxide
• 1,2,3,4-tetrahydro-phenazine 5,10-dioxide
• 1,2,3,4-tetrahydrophenazine-5,10-dioxide
• 1,2,3,4-Tetrahydro-phenazin-N,N'-dioxid
• AC1L3V7T
• AC1Q5B5C
• HMS2450M04
• KST-1B4298
• NSC39304
• STOCK2S-29155
• NSC-39304
• Phenazine, 1,2,3,4-tetrahydro-, 5,10-dioxide
• DTXSID40194134
• SR-01000204202-1
• AKOS005614515
• SCHEMBL10902440
• SR-01000204202
• 1,2,3,4-TETRAHYDRO-5,10-PHENAZINEDIIUMDIOLATE
• NCGC00245741-01
• 4121-35-1
• MLS000532025
• 5,10-dioxido-1,2,3,4-tetrahydro-phenazine-5,10-diium
• SDCCGMLS-0064713.P001
• SMR000136967
• CHEMBL1370774

• Inchi： 1S/C12H12N2O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-2,5-6H,3-4,7-8H2
• InChI Key： ZAGMPYKFWVJEKT-UHFFFAOYSA-N
• SMILES： O=[N+]1C2C=CC=CC=2N(C2=C1CCCC2)[O-]

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• PSA: 46.38
• LogP: 2.57560